molecular formula C14H9ClN2O2 B8376499 3-(4-Chlorophenyl)-9-hydroxypyrido[1,2-a]pyrimidin-4-one

3-(4-Chlorophenyl)-9-hydroxypyrido[1,2-a]pyrimidin-4-one

Cat. No.: B8376499
M. Wt: 272.68 g/mol
InChI Key: AEYGBYMIQOLFJO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Chlorophenyl)-9-hydroxypyrido[1,2-a]pyrimidin-4-one is a useful research compound. Its molecular formula is C14H9ClN2O2 and its molecular weight is 272.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H9ClN2O2

Molecular Weight

272.68 g/mol

IUPAC Name

3-(4-chlorophenyl)-9-hydroxypyrido[1,2-a]pyrimidin-4-one

InChI

InChI=1S/C14H9ClN2O2/c15-10-5-3-9(4-6-10)11-8-16-13-12(18)2-1-7-17(13)14(11)19/h1-8,18H

InChI Key

AEYGBYMIQOLFJO-UHFFFAOYSA-N

Canonical SMILES

C1=CN2C(=NC=C(C2=O)C3=CC=C(C=C3)Cl)C(=C1)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Amino-3-hydroxypyridine (5.51 g, 0.05 mol) and 2-(4-chlorophenyl)-3-oxo-propanoic acid ethyl ester (13.6 g, 0.06 mol) in EtOH (100 mL) were heated under reflux for 15 h and then allowed to cool. The precipitate was isolated via filtration to yield a 9:1 mixture of the enamine and the cyclized product (11.1 g).
Quantity
5.51 g
Type
reactant
Reaction Step One
Quantity
13.6 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
[Compound]
Name
enamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
product
Quantity
11.1 g
Type
reactant
Reaction Step Three

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